molecular formula C13H16ClNO5S B7557136 2-[(4-Chloro-2-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid

2-[(4-Chloro-2-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid

Cat. No. B7557136
M. Wt: 333.79 g/mol
InChI Key: IMVVASLRNDNWKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(4-Chloro-2-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid, commonly known as CMS, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamide-containing compounds and is known for its potent inhibitory effects on certain enzymes.

Mechanism of Action

The exact mechanism of action of CMS is not fully understood. However, it is believed to work by inhibiting the activity of carbonic anhydrase, which is involved in the production of bicarbonate ions. This leads to a decrease in the pH of the surrounding tissues, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
CMS has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease intraocular pressure in glaucoma patients, which is believed to be due to its inhibition of carbonic anhydrase. CMS has also been shown to have anti-inflammatory effects, which may be due to its ability to inhibit the production of prostaglandins. In addition, CMS has been shown to have anti-tumor effects, which may be due to its ability to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of CMS is that it is a potent inhibitor of carbonic anhydrase, which makes it a useful tool for studying the role of this enzyme in various biological processes. However, CMS also has some limitations. It has a relatively short half-life, which means that it may need to be administered frequently in order to maintain its effects. In addition, CMS can be difficult to synthesize and purify, which can make it challenging to work with in the laboratory.

Future Directions

There are several future directions for research on CMS. One area of interest is the development of more potent and selective inhibitors of carbonic anhydrase. Another area of interest is the investigation of the anti-inflammatory and anti-tumor effects of CMS, and the development of new therapeutic applications for these effects. Finally, there is also interest in the development of new synthesis methods for CMS that are more efficient and cost-effective.

Synthesis Methods

CMS can be synthesized using a multi-step process that involves the reaction of several chemical intermediates. The first step involves the reaction of 4-chloro-2-methoxybenzene with cyclopropylmethylamine to form an intermediate. This intermediate is then reacted with chlorosulfonic acid to form the corresponding sulfonyl chloride. Finally, the sulfonyl chloride is reacted with glycine to form CMS.

Scientific Research Applications

CMS has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of several enzymes, including carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. CMS has also been shown to have anti-inflammatory and anti-tumor effects. It has been studied as a potential treatment for glaucoma, cancer, and inflammatory bowel disease.

properties

IUPAC Name

2-[(4-chloro-2-methoxyphenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H16ClNO5S/c1-20-11-6-10(14)4-5-12(11)21(18,19)15(8-13(16)17)7-9-2-3-9/h4-6,9H,2-3,7-8H2,1H3,(H,16,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IMVVASLRNDNWKW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC(=C1)Cl)S(=O)(=O)N(CC2CC2)CC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H16ClNO5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

333.79 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.